- Organometallic 3-(1H-Benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines as Potential Anticancer Agents, Inorganic Chemistry, 2011, 50(22), 11715-11728
Cas no 916325-85-4 (5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolopyridine core with a bromo substituent and a carboxylic acid functional group. This structure makes it a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly for the synthesis of bioactive molecules. The bromo group offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid enables derivatization into esters, amides, or other derivatives. Its rigid fused-ring system contributes to enhanced binding affinity in target interactions, making it valuable for drug discovery applications. The compound is typically used under controlled conditions due to its reactivity and requires proper handling to ensure stability.
916325-85-4 structure
Product Name:5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
CAS No:916325-85-4
MF:C7H4BrN3O2
MW:242.029560089111
MDL:MFCD11040726
CID:1038139
PubChem ID:45480265
Update Time:2025-06-09
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- 5-bromo-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- 5-BROMO-1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLICACID
- 1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXYLIC ACID, 5-BROMO-
- AMPD00273
- JSXAWNXOASHZLY-UHFFFAOYSA-N
- 5433AC
- PB17779
- FCH1401576
- AM86024
- EN000618
- ST1171147
- AB1011624
- AX8159746
- AB0091900
- 5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid (ACI)
- AKOS015950009
- AC-28850
- DS-11313
- MFCD11040726
- DTXSID60670268
- SCHEMBL4043643
- EN300-1707067
- CS-0037491
- SY066150
- J-516805
- 916325-85-4
-
- MDL: MFCD11040726
- Inchi: 1S/C7H4BrN3O2/c8-3-1-4-5(7(12)13)10-11-6(4)9-2-3/h1-2H,(H,12,13)(H,9,10,11)
- InChI Key: JSXAWNXOASHZLY-UHFFFAOYSA-N
- SMILES: O=C(C1C2C(=NC=C(C=2)Br)NN=1)O
Computed Properties
- Exact Mass: 240.94900
- Monoisotopic Mass: 240.94869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9
- XLogP3: 1.4
Experimental Properties
- PSA: 78.87000
- LogP: 1.41860
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0037491-100mg |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916325-85-4 | ≥97.0% | 100mg |
$64.0 | 2022-04-26 | |
| ChemScence | CS-0037491-250mg |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916325-85-4 | ≥97.0% | 250mg |
$79.0 | 2022-04-26 | |
| ChemScence | CS-0037491-1g |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916325-85-4 | ≥97.0% | 1G |
$151.0 | 2022-04-26 | |
| ChemScence | CS-0037491-5g |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916325-85-4 | ≥97.0% | 5G |
$460.0 | 2022-04-26 | |
| TRC | B673943-50mg |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid |
916325-85-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B673943-100mg |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid |
916325-85-4 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B673943-500mg |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic Acid |
916325-85-4 | 500mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM109050-100mg |
5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916325-85-4 | 95+% | 100mg |
$109 | 2021-08-06 | |
| Chemenu | CM109050-250mg |
5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916325-85-4 | 95+% | 250mg |
$127 | 2021-08-06 | |
| Chemenu | CM109050-1g |
5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
916325-85-4 | 95+% | 1g |
$257 | 2021-08-06 |
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 2 - 2.5 h, rt; 2.5 - 3 h, 110 - 115 °C
2.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 2 h, 100 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
2.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 2 h, 100 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; rt; 1 h, rt; 1 h, 45 °C
2.1 Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Methanol , Dimethylformamide , Triethylamine ; 8 h, 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 95 °C
2.1 Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Methanol , Dimethylformamide , Triethylamine ; 8 h, 60 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 95 °C
Reference
- Design and synthesis of 1H-pyrazolo[3,4-b]pyridines targeting mitogen-activated protein kinase kinase 4 (MKK4) - A promising target for liver regeneration, European Journal of Medicinal Chemistry, 2021, 218,
Production Method 3
Reaction Conditions
1.1 Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Methanol , Dimethylformamide , Triethylamine ; 8 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 95 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ; overnight, 95 °C
Reference
- Design and synthesis of 1H-pyrazolo[3,4-b]pyridines targeting mitogen-activated protein kinase kinase 4 (MKK4) - A promising target for liver regeneration, European Journal of Medicinal Chemistry, 2021, 218,
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 4 h, reflux
Reference
- Synthesis and evaluation of pyrazolo[3,4-b]pyridine CDK1 inhibitors as antitumor agents, Bioorganic & Medicinal Chemistry Letters, 2007, 17(15), 4297-4302
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 2 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Reference
- Organometallic 3-(1H-Benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines as Potential Anticancer Agents, Inorganic Chemistry, 2011, 50(22), 11715-11728
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Raw materials
- 3-Methyl-1H-pyrazolo[3,4-b]pyridine
- 5-Bromo-1H-pyrazolo[3,4-b]pyridine
- 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyridine
- 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine
- Methyl 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylate
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Preparation Products
5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
916325-85-4 (5-Bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid) Related Products
- 300717-72-0(6-Bromopyrazolo[1,5-a]pyrimidine-2-carboxylic acid)
- 1131604-85-7(Ethyl 5-Bromo-1H-pyrazolo3,4-bpyridine-3-carboxylate)
- 116855-08-4(1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 916326-81-3(5-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 916326-37-9(5-Bromo-1H-pyrazolo[3,4-B]pyridine-3-carbaldehyde)
- 916325-83-2(methyl 1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
- 916326-80-2(Methyl 5-bromo-1-methyl-1H-pyrazolo[3,4-B]pyridine-3-carboxylate)
- 1781741-57-8(5-methyl-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 1782248-22-9(6-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)
- 916325-84-3(Methyl 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carboxylate)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk